6-(3,5-Dimethylmorpholino)pyridazin-3-amine
Overview
Description
6-(3,5-Dimethylmorpholino)pyridazin-3-amine is a chemical compound with the molecular formula C10H16N4O and a molecular weight of 208.26 . It is used for research purposes and in the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of 6-(3,5-Dimethylmorpholino)pyridazin-3-amine is represented by the formula C10H16N4O . The structure includes a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a morpholino group, which is a six-membered ring containing an oxygen atom and a nitrogen atom .Scientific Research Applications
Antimicrobial Activity
Pyridazine derivatives, which include “6-(3,5-Dimethylmorpholino)pyridazin-3-amine”, have been shown to possess a wide range of pharmacological activities, including antimicrobial properties .
Antidepressant Properties
These compounds have also been found to exhibit antidepressant effects . This could potentially open up new avenues for the treatment of mental health disorders.
Anti-hypertensive Properties
Pyridazine derivatives have been associated with anti-hypertensive properties . This suggests potential applications in the management and treatment of high blood pressure.
Anticancer Applications
The anticancer properties of pyridazine derivatives make them a promising area of research in oncology .
Antiplatelet Properties
These compounds have been found to exhibit antiplatelet properties . This could potentially be useful in preventing blood clots and managing cardiovascular diseases.
Antiulcer Properties
Pyridazine derivatives have been associated with antiulcer properties . This suggests potential applications in the treatment of gastric ulcers.
Herbicidal Applications
Pyridazine derivatives have been used in agriculture as herbicides . This suggests potential applications in crop protection and management.
Plant Growth Stimulation
Some pyridazine derivatives have been found to stimulate plant growth . This could potentially be useful in agriculture and horticulture to enhance crop yield and plant health.
Safety and Hazards
properties
IUPAC Name |
6-(3,5-dimethylmorpholin-4-yl)pyridazin-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O/c1-7-5-15-6-8(2)14(7)10-4-3-9(11)12-13-10/h3-4,7-8H,5-6H2,1-2H3,(H2,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEAHQRXDCQFPNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCC(N1C2=NN=C(C=C2)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3,5-Dimethylmorpholino)pyridazin-3-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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